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Compound of Interest

Compound Name: Isotussilagine

Cat. No.: B3431560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of

Isotussilagine analytical standards and reference materials. This document is intended to

guide researchers in the accurate quantification and investigation of the biological activity of

Isotussilagine.

Product Information
Isotussilagine is a non-toxic pyrrolizidine alkaloid found in various plant species, including

those of the Arnica and Tussilago genera.[1] As a reference material, it is crucial for the

accurate identification and quantification of this compound in complex matrices such as plant

extracts and herbal formulations.
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Parameter Value Source

Chemical Name

methyl (1S,2R,8S)-2-hydroxy-

2-methyl-1,3,5,6,7,8-

hexahydropyrrolizine-1-

carboxylate

PubChem

Molecular Formula C₁₀H₁₇NO₃ [2]

Molecular Weight 199.25 g/mol [2]

CAS Number 91108-31-5 [2]

Purity ≥98% (HPLC) Varies by supplier

Suppliers

Benchchem (Cat. No.:

B3431560) and other

phytochemical suppliers.

Analytical Methodologies
The accurate quantification of Isotussilagine in various samples is essential for research and

quality control. High-Performance Liquid Chromatography coupled with Mass Spectrometry

(HPLC-MS) is a highly sensitive and specific method for this purpose.

Quantitative Analysis by HPLC-MS/MS
This protocol outlines a general method for the quantitative analysis of Isotussilagine. Method

validation and optimization are recommended for specific matrices.

2.1.1. Sample Preparation (General Protocol for Plant Material)

Extraction: Weigh 1.0 g of homogenized and dried plant material. Add 20 mL of methanol

and sonicate for 30 minutes.

Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter.
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Dilution: Dilute the filtered extract with the initial mobile phase if necessary to fall within the

calibration curve range.

2.1.2. Chromatographic Conditions

Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 mm x 100

mm, 2.6 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
5% B to 95% B over 10 minutes, hold for 2

minutes, then return to initial conditions.

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

2.1.3. Mass Spectrometry Conditions (Triple Quadrupole)

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 350 °C

Gas Flow Desolvation: 800 L/hr; Cone: 50 L/hr

MRM Transitions
To be determined by direct infusion of an

Isotussilagine standard.

2.1.4. Calibration Curve
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Prepare a series of calibration standards of Isotussilagine in the appropriate solvent (e.g.,

methanol) at concentrations ranging from 1 ng/mL to 1000 ng/mL. The calibration curve should

be linear with a correlation coefficient (r²) > 0.99.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the public domain regarding the

detailed mechanism of action and the specific signaling pathways modulated by

Isotussilagine. It is often studied in the context of the broader phytochemical profile of the

plants in which it is found.

Further research is required to elucidate the specific biological effects of isolated

Isotussilagine. The following diagram illustrates a generalized workflow for investigating the

bioactivity of a natural compound like Isotussilagine.

Caption: A generalized workflow for investigating the biological activity of Isotussilagine.

Quality Control and Purity Assessment
The purity of the Isotussilagine analytical standard is critical for accurate quantification. The

following diagram illustrates a logical workflow for the quality control of a reference standard.

Caption: A workflow for the quality control and release of an Isotussilagine reference

standard.

Conclusion
These application notes provide a starting point for researchers working with Isotussilagine.

The provided analytical method is a general guideline and should be adapted and validated for

specific applications. Further research is encouraged to explore the biological activities and

potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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